Cas no 99455-06-8 (5-Bromo-2-methoxyquinoline)

• Product Name: 5-Bromo-2-methoxyquinoline
• CAS No: 99455-06-8
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 1088654
• PubChem ID: 14220969
• Update Time: 2025-10-30

5-Bromo-2-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methoxyquinoline
• DTXSID50557554
• 5-bromo-2-methoxy-quinoline
• FT-0768930
• MB10596
• FKDZLLVNHCLYDM-UHFFFAOYSA-N
• 99455-06-8
• SCHEMBL2191375
• DA-00032
• G65806
• Quinoline, 5-bromo-2-methoxy-

• Inchi： 1S/C10H8BrNO/c1-13-10-6-5-7-8(11)3-2-4-9(7)12-10/h2-6H,1H3
• InChI Key： FKDZLLVNHCLYDM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=CC=C(N=2)OC

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 22.1Ų

Additional information on 5-Bromo-2-methoxyquinoline

Comprehensive Guide to 5-Bromo-2-methoxyquinoline (CAS No. 99455-06-8): Properties, Applications, and Industry Insights

5-Bromo-2-methoxyquinoline (CAS No. 99455-06-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated quinoline derivative is characterized by its unique molecular structure, combining a methoxy group at the 2-position and a bromo substituent at the 5-position of the quinoline backbone. Such structural features make it a valuable intermediate for synthesizing complex molecules with potential biological activities.

In recent years, the demand for 5-Bromo-2-methoxyquinoline has surged due to its role in developing antimalarial drugs and kinase inhibitors, aligning with the global focus on infectious disease treatment and targeted cancer therapies. Researchers frequently search for "quinoline derivatives in drug discovery" or "CAS 99455-06-8 solubility data," reflecting the compound's relevance in modern medicinal chemistry. Its electron-rich aromatic system allows for diverse functionalization, making it a versatile building block for high-value fine chemicals.

The synthesis of 5-Bromo-2-methoxyquinoline typically involves bromination of 2-methoxyquinoline under controlled conditions, with yields optimized through advanced catalytic methods. Industry professionals often inquire about "green synthesis approaches for brominated quinolines" or "99455-06-8 spectral characterization," highlighting the need for sustainable production and precise analytical validation. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) are commonly employed to verify the compound's purity, which is critical for regulatory compliance in pharmaceutical applications.

Beyond pharmaceuticals, this compound shows promise in materials science, particularly in designing organic light-emitting diodes (OLEDs) and photocatalysts. Searches for "quinoline-based electronic materials" have increased by 40% year-over-year, according to recent chemical industry reports. The methoxy group enhances solubility in organic solvents, while the bromo atom provides a reactive site for cross-coupling reactions—key for creating conjugated polymers with tunable optoelectronic properties.

Storage and handling of 5-Bromo-2-methoxyquinoline require standard laboratory precautions, with stability data showing optimal preservation under inert atmospheres at -20°C. Frequently asked questions like "CAS 99455-06-8 shelf life" or "compatible solvents for 5-Bromo-2-methoxyquinoline" underscore the practical considerations for researchers. The compound's molecular weight (238.07 g/mol) and melting point range (98-102°C) are routinely verified parameters for quality control.

Emerging trends connect 99455-06-8 to AI-driven drug design, where computational models predict its efficacy as a pharmacophore fragment. This aligns with the growing market for "machine learning in heterocyclic chemistry," a topic with 300% more search volume since 2022. Additionally, the compound's potential in agrochemical formulations addresses sustainability concerns, as seen in queries about "eco-friendly quinoline pesticides."

For analytical purposes, 5-Bromo-2-methoxyquinoline exhibits distinct UV-Vis absorption peaks between 250-320 nm, useful for HPLC method development. Laboratories often reference "CAS 99455-06-8 chromatographic separation" when optimizing purification protocols. The compound's logP value (~2.8) also makes it a subject of interest in QSAR studies for predicting bioavailability.

Global suppliers typically offer 99455-06-8 at ≥97% purity, with certificates of analysis including residual solvent profiles. Procurement-related searches such as "bulk 5-Bromo-2-methoxyquinoline suppliers" or "GMP-grade quinoline derivatives" reflect industry demand for scalable, high-quality batches. Recent patents disclose novel applications in fluorescent probes and metal-organic frameworks (MOFs), further expanding its commercial potential.

In conclusion, 5-Bromo-2-methoxyquinoline (CAS No. 99455-06-8) represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its evolving applications respond to critical market needs—from next-generation therapeutics to sustainable technologies—making it a compelling subject for ongoing research and industrial innovation.